Cas no 2228230-63-3 (methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228230-63-3
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 6240601
• PubChem ID: 165653674
• Update Time: 2025-05-18

methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738513
• 2228230-63-3

• Inchi： 1S/C10H13N5O2/c1-14-5-6(9(13-14)10(16)17-3)7-4-8(11)15(2)12-7/h4-5H,11H2,1-3H3
• InChI Key： WYLLXIWZRKHXPG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1C=C(N)N(C)N=1)=O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88Ų

Additional information on methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228230-63-3)

Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate, a compound with the CAS number 2228230-63-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of nitrogen and carbon atoms, contributing to its unique chemical properties. The presence of multiple functional groups, including 5-amino-1-methyl-1H-pyrazol-3-yl and 1-methyl-1H-pyrazole-3-carboxylate, makes it a versatile scaffold for further chemical modifications and derivations. These structural elements not only enhance its reactivity but also open up possibilities for designing novel bioactive molecules.

In recent years, there has been a growing interest in pyrazole derivatives due to their reported pharmacological effects. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of atoms in Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The pyrazole moiety is known to interact with various biological targets, making it an ideal platform for designing molecules that can selectively bind to specific receptors or enzymes involved in disease pathways. For instance, research has indicated that pyrazole derivatives can modulate the activity of kinases and other enzymes implicated in cancer progression.

The synthesis of Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control over these reactions is crucial to achieving the desired molecular architecture and ensuring high yields. Advanced synthetic techniques have enabled chemists to optimize these processes, making the production of complex pyrazole derivatives more efficient and scalable.

The pharmacological profile of this compound has been the focus of numerous preclinical studies. Researchers have been particularly interested in its potential as an anti-cancer agent. Preliminary findings suggest that Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole-3-carboxylate can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. These pathways include those regulated by proteins such as cyclin-dependent kinases (CDKs) and signal transducer and activator of transcription (STAT) proteins.

In addition to its anti-cancer potential, this compound has also shown promise in other therapeutic areas. For example, studies have demonstrated its ability to suppress inflammatory responses by modulating the activity of nuclear factor kappa B (NFκB), a transcription factor central to inflammation. This makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs often involves the optimization of lead compounds through structure-based drug design. Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yll)-1-methyl-lH-pyrazole-l-carboxylate serves as an excellent starting point for such efforts due to its well-defined structure and demonstrated biological activity. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms have made it possible to predict the binding affinity of molecules to biological targets with remarkable accuracy. This has accelerated the process of identifying promising candidates for further experimental validation. In the case of Methyl 4-(5-amino-l-methyl-lH-pyrazol-l -yl)-l-methyllH-pyrazole-l-carboxylate, computational studies have provided valuable insights into its interactions with potential drug targets.

Another exciting aspect of this compound is its potential for combination therapy. By pairing it with other drugs that act on different pathways, researchers may be able to develop synergistic treatments that are more effective than single-agent therapies. This approach is particularly relevant in oncology, where combination regimens are often necessary to overcome drug resistance and improve patient outcomes.

The safety profile of Methyl 4-(5-amino-l-methyllH-pyrazol-l -yl)-l-methyllH-pyrazole-l-carboxylate is still under investigation, but preliminary studies suggest that it exhibits moderate solubility in water and organic solvents, which could influence its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its therapeutic potential and safety.

In conclusion, Methyl 4-(5-amino-l-methyllH-pyrazol-l -yl)-l-methyllH-pyrazole-l-carboxylate represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structural features make it a versatile scaffold for further derivatization and optimization. Ongoing research aims to elucidate its mechanisms of action and explore new therapeutic possibilities.